Cas no 1374830-20-2 (5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole)

• Product Name: 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole
• CAS No: 1374830-20-2
• MF: C₈H₁₀ClN₃O₃
• MW: 231.636300563812
• CID: 5100074
• Update Time: 2025-11-01

5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-nitro-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole
• 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole

• Inchi： 1S/C8H10ClN3O3/c9-8-7(12(13)14)5-10-11(8)6-1-3-15-4-2-6/h5-6H,1-4H2
• InChI Key： OLLBZJSOAWVDJA-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(Cl)=C([N+]([O-])=O)C=N1

Additional information on 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole

Comprehensive Overview of 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole (CAS No. 1374830-20-2)

5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole (CAS No. 1374830-20-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, which is renowned for its diverse biological activities. The presence of a tetrahydropyran moiety and a nitro group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules.

In recent years, the demand for 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole has surged, driven by its relevance in medicinal chemistry and crop protection. The compound's chloro and nitro substituents contribute to its reactivity, making it a valuable intermediate in the development of small-molecule inhibitors and pesticides. Its CAS number, 1374830-20-2, is frequently searched in scientific databases, reflecting its growing importance in industrial and academic settings.

One of the key trends in 2023 is the exploration of sustainable synthesis methods for compounds like 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole. Environmental concerns and regulatory pressures have led to a shift toward green chemistry approaches, such as catalytic reactions and solvent-free techniques. This aligns with the broader industry focus on reducing carbon footprints and minimizing hazardous waste. Researchers are also investigating the compound's potential in cancer therapeutics, leveraging its ability to modulate specific enzymatic pathways.

The structural versatility of 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole makes it a subject of interest in computational chemistry and AI-driven drug design. Machine learning models are being employed to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. Additionally, its tetrahydropyran ring system is being studied for its role in improving drug bioavailability, a critical factor in modern pharmacology.

From an industrial perspective, 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for derivatives of this compound, highlighting its commercial potential. Its CAS number, 1374830-20-2, serves as a unique identifier in these legal documents, ensuring precise referencing in global chemical databases.

In conclusion, 5-chloro-4-nitro-1-tetrahydropyran-4-yl-pyrazole (CAS No. 1374830-20-2) represents a promising area of research with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique chemical profile and adaptability to modern synthetic methodologies position it as a compound of enduring relevance in the scientific community.